Cas no 19555-09-0 (Phenol, 3-methoxy-4-(methylthio)-)

Phenol, 3-methoxy-4-(methylthio)- structure
19555-09-0 structure
Product Name:Phenol, 3-methoxy-4-(methylthio)-
CAS No:19555-09-0
MF:C8H10O2S
MW:170.228801250458
CID:1388044
PubChem ID:21877130
Update Time:2025-04-20

Phenol, 3-methoxy-4-(methylthio)- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 3-methoxy-4-(methylthio)-
    • 3-methoxy-4-methylsulfanylphenol
    • 3-methoxy-4-(methylsulfanyl)phenol
    • CMEBWWOWPGWUBQ-UHFFFAOYSA-N
    • 4-methylsulfanyl-3-methoxy-phenol
    • 19555-09-0
    • SCHEMBL5746669
    • 3-methoxy4-(methylsulfanyl)phenol
    • DTXSID50619267
    • Inchi: 1S/C8H10O2S/c1-10-7-5-6(9)3-4-8(7)11-2/h3-5,9H,1-2H3
    • InChI Key: CMEBWWOWPGWUBQ-UHFFFAOYSA-N
    • SMILES: S(C)C1C=CC(=CC=1OC)O

Computed Properties

  • Exact Mass: 170.04015073g/mol
  • Monoisotopic Mass: 170.04015073g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 119
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.3
  • Topological Polar Surface Area: 54.8Ų
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